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Compound of Interest
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Cat. No.: B15592491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding interaction between Jacalin, a lectin

from jackfruit (Artocarpus integrifolia) seeds, and two crucial human immunoglobulins, IgA1 and

IgD. Understanding the nuances of these interactions is vital for applications ranging from

immunoglobulin purification to immunological research.

Molecular Basis of Interaction: A Shared Target
Jacalin is a D-galactose-binding lectin with a well-established affinity for specific glycan

structures.[1] Its interaction with both human IgA1 and IgD is primarily mediated by the

recognition of O-linked oligosaccharides present in the hinge regions of these antibodies.[2]

Interaction with IgA1: The specificity of Jacalin for human IgA1 is a cornerstone of its

application in immunology. This interaction is directed towards the O-linked glycans in the

unique, extended hinge region of the IgA1 subclass.[3] The primary binding target is the

Thomsen-Friedenreich antigen (T-antigen), a core 1 O-glycan structure with the sequence

Galactose-β1,3-N-acetylgalactosamine (Galβ1-3GalNAc).[3] The absence of this extended,

O-glycosylated hinge in the IgA2 subclass explains Jacalin's significantly weaker affinity for

it.[4]

Interaction with IgD: Similar to IgA1, human IgD also possesses an extended hinge region

rich in O-linked glycans, which serves as the binding site for Jacalin.[2] Studies have

demonstrated that IgA1 and IgD competitively bind to Jacalin, indicating that they recognize
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the same or overlapping D-galactose-related binding sites on the lectin molecule.[2] This

shared binding mechanism makes Jacalin a valuable tool for the study and potential isolation

of IgD.[2]

Quantitative Comparison of Binding Affinity
While both immunoglobulins bind effectively to Jacalin, quantitative data allows for a more

precise comparison. Direct measurement of binding kinetics reveals differences in affinity.

Parameter
Jacalin - IgA1
Interaction

Jacalin - IgD
Interaction

Reference(s)

Binding Specificity

O-linked glycans (e.g.,

T-antigen) in the hinge

region

O-linked glycans in

the hinge region
[2][3]

Apparent Affinity

Constant (Ka)

(8.0 ± 0.9) x 10⁵

L·mol⁻¹

Data not available;

described as having a

slightly lower apparent

affinity than IgA1 in

some contexts.

[4][5]

Qualitative

Observation

Strong, precipitating

interaction

Precipitating

interaction; binds

"approximately

equally" to IgA1 based

on antigenicity.

[2][6]

Competitive Binding

Yes, competitively

binds with IgD for the

same sites.

Yes, competitively

binds with IgA1 for the

same sites.

[2]

Visualization of Interaction and Workflow
Visual models are essential for conceptualizing the molecular interactions and the experimental

processes used to study them.
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Jacalin

Immunoglobulins

Jacalin Tetramer

Carbohydrate
Binding Site

(D-Galactose specific)

Hinge Region
(with O-linked glycans,

e.g., T-Antigen)

 Binds

Hinge Region
(with O-linked glycans)

Human IgA1 Human IgD
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Sample Preparation
(e.g., Human Serum)

Jacalin-Agarose Column 1
(for IgA1 Isolation)

 Apply Sample

Jacalin-Agarose Column 2
(for IgD Isolation)

 Apply Sample

Wash with PBS
(Remove unbound proteins)

Wash with PBS
(Remove unbound proteins)

Elute with D-Galactose
(e.g., 0.1 - 0.8 M)

Elute with D-Galactose
(e.g., 0.1 - 0.8 M)

Comparative Analysis
(SDS-PAGE, ELISA, SPR, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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